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Compound of Interest

Compound Name: cis-Tetrahydrofuran-3,4-diol

Cat. No.: B138893 Get Quote

An In-depth Technical Guide to cis-Tetrahydrofuran-3,4-diol

Nomenclature
cis-Tetrahydrofuran-3,4-diol is a cyclic organic compound that plays a significant role in

various chemical syntheses and has potential biological applications. Its nomenclature and a

selection of its common synonyms are detailed below.

Identifier Type Name

IUPAC Name (3R,4S)-oxolane-3,4-diol[1]

Synonym 1,4-anhydroerythritol[2][3][4]

Synonym cis-3,4-Tetrahydrofurandiol[5]

CAS Number 4358-64-9[1][5][6][7]

Physicochemical and Computational Properties
A summary of key quantitative data for cis-tetrahydrofuran-3,4-diol is presented in the

following table, providing a quick reference for its physical and computed properties.
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Property Value

Molecular Formula C₄H₈O₃[1][2][5][6][7]

Molecular Weight 104.10 g/mol [5][7]

Purity ≥97%[5], 98%[6]

Topological Polar Surface Area (TPSA) 49.69 Å²[5]

logP -1.2616[5]

Hydrogen Bond Donors 2[5]

Hydrogen Bond Acceptors 3[5]

Rotatable Bonds 0[5]

Experimental Protocols: Synthesis
Several synthetic routes to cis-tetrahydrofuran-3,4-diol have been established. The choice of

method often depends on the desired scale and the available starting materials.

Dihydroxylation of Tetrahydrofuran
One common method involves the dihydroxylation of tetrahydrofuran. This can be achieved

using oxidizing agents like osmium tetroxide or potassium permanganate to introduce the

hydroxyl groups in a cis configuration.[2]

Reduction of Sugars
cis-Tetrahydrofuran-3,4-diol can also be derived from sugars. This process typically involves

the reduction of sugar alcohols, leading to the formation of the corresponding tetrahydrofuran

derivatives.[2]

Oxidative Cyclization of 1,5-Dienes
A highly efficient method for preparing cis-2,5-disubstituted tetrahydrofurans is the ruthenium-

catalyzed oxidative cyclization of 1,5-dienes.[8] This reaction is known for its high yields and

excellent diastereoselectivity.[8]
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Catalyst: Ruthenium(III) chloride (0.2 mol%)

Oxidant: Sodium periodate on wet silica gel

Solvent: A mixture of tetrahydrofuran and dichloromethane

Conditions: The reaction is robust and can be carried out in an open vessel as it is

insensitive to air and moisture.[8]

Outcome: This method typically produces cis-2,5-substituted tetrahydrofurans in high yields

(83-92%) and with a high diastereomeric ratio (>95:5).[8]

A permanganate-mediated oxidative cyclization of 1,5-diene precursors is another effective

method for the stereoselective synthesis of cis-2,5-disubstituted tetrahydrofuran diols.[8]
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Synthesis Workflow of cis-Tetrahydrofuran-3,4-diol
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Caption: Oxidative cyclization workflow for the synthesis of cis-tetrahydrofuran-3,4-diol.

Applications in Organic Synthesis
As a Key Skeleton for Protecting Groups
The cis-tetrahydrofuran-3,4-diol structure serves as a backbone for novel protecting groups

in organic synthesis, particularly for the 5'-hydroxyl group of nucleosides.[3][4] These protecting
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groups are designed to be "protected" themselves, allowing for a two-step deprotection

process.[3][4]

Carbonate-type acyl groups incorporating the cis-tetrahydrofuran-3,4-diol backbone and a

tritylsulfenyl (TrS) or monomethoxytritylsulfenyl (MMTrS) group have been developed.[3][4]

Deprotection Process:

Step 1 (Oxidative Cleavage): The TrS or MMTrS group is removed under mild oxidative

conditions, for instance, using iodine.[3][4] This step generates a neighboring hydroxyl

group.

Step 2 (Self-Cyclization): The newly formed hydroxyl group undergoes an intramolecular

attack on the acyl carbon, leading to the release of the protected 5'-hydroxyl group of the

nucleoside.[3][4]

The rigid five-membered ring of the cis-tetrahydrofuran-3,4-diol backbone holds the two

hydroxyl groups in close proximity, facilitating this self-cyclization process.[3]
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Deprotection Mechanism of a cis-Tetrahydrofuran-3,4-diol Based Protecting Group
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Caption: Two-step deprotection of a nucleoside using a cis-tetrahydrofuran-3,4-diol-based

protecting group.

Potential Biological Activities
Preliminary studies have indicated that cis-tetrahydrofuran-3,4-diol possesses several

biological activities of interest in medicinal chemistry.
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Antioxidant Properties: The compound has demonstrated potential as an antioxidant, which

could be beneficial in mitigating oxidative stress within biological systems.[2]

Antimicrobial Activity: Initial research suggests that cis-tetrahydrofuran-3,4-diol has

antimicrobial properties, making it a candidate for further investigation in the development of

new antimicrobial agents.[2]

The tetrahydrofuran ring is a common motif in a wide range of natural products that exhibit

diverse and potent biological activities, including anticancer, antimicrobial, and antifungal

effects.[9][10][11][12] This prevalence underscores the importance of substituted

tetrahydrofurans like cis-tetrahydrofuran-3,4-diol as valuable building blocks in the synthesis

of complex, biologically active molecules.[2][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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